Verubecestat

• IUPAC Name: N-[3-[(5R)-3-amino-2,5-dimethyl-1,1-dioxo-6H-1,2,4-thiadiazin-5-yl]-4-fluorophenyl]-5-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C17H17F2N5O3S/c1-17(9-28(26,27)24(2)16(20)23-17)12-7-11(4-5-13(12)19)22-15(25)14-6-3-10(18)8-21-14/h3-8H,9H2,1-2H3,(H2,20,23)(H,22,25)/t17-/m0/s1
• InChI Key: YHYKUSGACIYRML-KRWDZBQOSA-N
• Canonical SMILES: CC1(CS(=O)(=O)N(C(=N1)N)C)C2=C(C=CC(=C2)NC(=O)C3=NC=C(C=C3)F)F
• Isomeric SMILES: C[C@]1(CS(=O)(=O)N(C(=N1)N)C)C2=C(C=CC(=C2)NC(=O)C3=NC=C(C=C3)F)F
• Molecular Formula: C17H17F2N5O3S
• DSSTOX Substance ID: DTXSID301020622
• Molecular Weight: 409.4 g/mol
• Mechanism of Action: The amyloid hypothesis asserts that the formation of amyloid peptides that lead to amyloid plaque deposits in the brain is a primary contributor to the underlying cause of Alzheimer's disease. BACE is believed to be a key enzyme in the production of amyloid β peptide. Evidence suggests that inhibiting BACE decreases the production of amyloid β peptide and may therefore reduce amyloid plaque formation and modify disease progression.
• CAS No.: 1286770-55-5

Description

MK-8931, also known as verubecestat, is a novel investigational oral beta-amyloid precursor protein site-cleaving enzyme inhibitor. It was developed by Merck for the treatment of Alzheimer’s disease. This compound is the first with this mechanism to advance to late-stage clinical research .

Mechanism of Action

The amyloid hypothesis asserts that the formation of amyloid peptides that lead to amyloid plaque deposits in the brain is a primary contributor to the underlying cause of Alzheimer’s disease. BACE is believed to be a key enzyme in the production of amyloid β peptide.

Safety and Hazards

Verubecestat was associated with increased risk for several types of adverse events. Falls and injuries were notable for progressive increases over time. While the mechanisms underlying the increased adverse events are unclear, they may be due to BACE inhibition and should be considered in future clinical development programs of BACE1 inhibitors.

Biochemical Analysis

Biochemical Properties

Verubecestat plays a significant role in biochemical reactions, particularly in the context of Alzheimer’s disease. It interacts with the β-site amyloid precursor protein–cleaving enzyme 1 (BACE-1), inhibiting its function . This interaction blocks the production of amyloid-beta (Aβ), a peptide implicated in the pathogenesis of Alzheimer’s disease .

Cellular Effects

This compound influences cell function by reducing the levels of Aβ in the cerebrospinal fluid of humans . This reduction can impact cell signaling pathways, gene expression, and cellular metabolism, particularly in neurons. The decrease in Aβ levels may potentially slow the progression of Alzheimer’s disease .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to BACE-1, an enzyme responsible for the cleavage of amyloid precursor protein (APP). By inhibiting BACE-1, this compound prevents the formation of Aβ, thereby potentially mitigating the neurodegenerative effects associated with its accumulation .

Metabolic Pathways

This compound is involved in the metabolic pathway related to the processing of APP. It interacts with BACE-1, an enzyme crucial in this pathway

Preparation Methods

MK-8931 is synthesized through a series of chemical reactions involving the formation of a thiadiazinane ring. The synthetic route involves the reaction of 3-amino-2,5-dimethyl-1,1-dioxido-5,6-dihydro-2H-1,2,4-thiadiazin-5-yl with 4-fluorophenyl and 5-fluoropicolinamide . The compound is typically prepared in a solid form and is soluble in dimethyl sulfoxide to a concentration of 75 millimolar .

Chemical Reactions Analysis

MK-8931 undergoes various chemical reactions, primarily involving its interaction with beta-amyloid precursor protein. It is a potent inhibitor of beta-secretase 1 and beta-secretase 2, with inhibition constants of 2.2 nanomolar and 0.38 nanomolar, respectively . The compound does not significantly inhibit human cytochrome P450 isoforms, indicating a low potential for drug-drug interactions .

Scientific Research Applications

MK-8931 has been extensively studied for its potential in treating Alzheimer’s disease. It has shown promise in reducing the levels of beta-amyloid peptides in the brain, which are believed to be a key factor in the development of Alzheimer’s disease . The compound has been evaluated in multiple clinical trials, including Phase II and Phase III studies, to assess its safety and efficacy in patients with mild-to-moderate Alzheimer’s disease . Additionally, MK-8931 has been used in research to understand the role of beta-secretase in neurodegenerative diseases and to develop diagnostic tools for early detection of Alzheimer’s disease .

Comparison with Similar Compounds

MK-8931 is unique among beta-secretase inhibitors due to its high affinity and selectivity for beta-secretase 1 and beta-secretase 2. Other similar compounds include lanabecestat, elenbecestat, and atabecestat, which also target beta-secretase but differ in their chemical structures and pharmacokinetic properties . MK-8931 has demonstrated superior blood-brain barrier permeability and a favorable safety profile in clinical trials .